3-[(2-Methoxyethanesulfonyl)methyl]aniline
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Description
Scientific Research Applications
Polymerization and Material Science
Polymerization with Aniline Derivatives : Research on the polymerization of aniline sulfonic acid derivatives, including variants similar to 3-[(2-Methoxyethanesulfonyl)methyl]aniline, has been conducted. These derivatives are incorporated into layered double hydroxides (LDHs) to evaluate polymerization and connectivity between monomers. The studies highlight the potential of these compounds in creating advanced materials with specific electronic and structural properties (Moujahid et al., 2005).
Nano-/Microstructures of Polyaniline : Investigations into the morphologies of polymers prepared from aniline and its derivatives under various conditions revealed the formation of nanotubes and hollow microspheres. This research demonstrates the importance of the structural features of aniline derivatives in dictating the morphology of the resulting polymers, suggesting applications in nanotechnology and materials science (Luo et al., 2011).
Chemical Synthesis and Catalysis
Synthesis Involving Sulfur Dioxide : A study explored the assembly of 3-((arylsulfonyl)methyl)indolin-2-ones via the insertion of sulfur dioxide starting from anilines. This one-pot reaction underscores the utility of aniline derivatives in synthesizing sulfonated compounds, showcasing the versatility of these compounds in organic synthesis (Liu et al., 2017).
Electrosynthesis of Ring-Substituted Polyanilines : The electrosynthesis of ring-substituted polyanilines from anilines with various substituents highlights the electrochemical properties of these compounds. Such studies are crucial for developing conducting polymers with specific electronic characteristics, applicable in electronic devices and sensors (Cattarin et al., 1988).
Environmental Applications
- Water Decontamination : Research on the oxidation of pharmaceuticals like diclofenac and sulfamethoxazole with sulfate radical anions generated by the peroxymonosulfate/Cobalt(II) system provides insights into water decontamination processes. These studies, involving mechanisms of aniline-based pharmaceutical degradation, highlight the potential environmental applications of this compound derivatives in treating contaminated water (Ahmed et al., 2012).
Properties
IUPAC Name |
3-(2-methoxyethylsulfonylmethyl)aniline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO3S/c1-14-5-6-15(12,13)8-9-3-2-4-10(11)7-9/h2-4,7H,5-6,8,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGDVOAHFNAOFMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCS(=O)(=O)CC1=CC(=CC=C1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.